Cas no 131357-85-2 (Anthracene-2,9,10-tricarbonitrile)

• Product Name: Anthracene-2,9,10-tricarbonitrile
• CAS No: 131357-85-2
• MF: C₁₇H₇N₃
• MW: 253.257582902908
• CID: 2770185
• PubChem ID: 22218893
• Update Time: 2025-04-21

Anthracene-2,9,10-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL642740
• ANTHRACENE-2,9,10-TRICARBONITRILE
• 131357-85-2
• DTXSID30623488
• Anthracene-2,9,10-tricarbonitrile

• Inchi： 1S/C17H7N3/c18-8-11-5-6-14-15(7-11)17(10-20)13-4-2-1-3-12(13)16(14)9-19/h1-7H
• InChI Key： JGWSCBKUFCAADX-UHFFFAOYSA-N
• SMILES： N#CC1C2C=CC=CC=2C(C#N)=C2C=CC(C#N)=CC2=1

Computed Properties

• Exact Mass: 253.063997236g/mol
• Monoisotopic Mass: 253.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes